4-Benzyl-1,2,4-triazolidine-3,5-dione
Cat. No. B8659390
M. Wt: 191.19 g/mol
InChI Key: AHSGRQNZXBIREA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04429135
Procedure details
53.5 g of benzylamine and 59 g of hydrazodicarbonamide are stirred in 100 ml of N-methyl pyrrolidone for 4 hours at 175° C. and for 5 hours at 200° C. The solvent is then distilled off in vacuo, the residue is triturated with 50 ml of a 10% sodium hydroxide solution and the residue is isolated by filtration under suction. The filtrate is neutralised with 10% hydrochloric acid. A deposit is formed which is filtered off under suction and washed with water, giving 67 g (70% of the theoretical yield) of 4-benzyl-1,2,4-triazolidine-3,5-dione in the form of colourless crystals melting at 185° to 188° C. (CH3CN).
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:9]([NH:12][NH:13][C:14](N)=[O:15])(N)=[O:10].Cl>CN1CCCC1=O>[CH2:1]([N:8]1[C:14](=[O:15])[NH:13][NH:12][C:9]1=[O:10])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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53.5 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N
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Name
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Quantity
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59 g
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Type
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reactant
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Smiles
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C(=O)(N)NNC(=O)N
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN1C(CCC1)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent is then distilled off in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is triturated with 50 ml of a 10% sodium hydroxide solution
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is isolated by filtration under suction
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CUSTOM
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Type
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CUSTOM
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Details
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A deposit is formed which
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered off under suction
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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giving 67 g (70% of the
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1C(NNC1=O)=O
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
